Cas no 2130852-65-0 (Belinostat-d5)

• Product Name: Belinostat-d5
• CAS No: 2130852-65-0
• MF: C₁₅H₉D₅N₂O₄S
• MW: 323.38
• CID: 5011611
• Update Time: 2025-10-22

Belinostat-d5 Chemical and Physical Properties

Names and Identifiers

• Belinostat-d5

Additional information on Belinostat-d5

Belinostat-d5: A Comprehensive Overview

Belinostat-d5, also known by its CAS number 2130852-65-0, is a compound of significant interest in the field of oncology and drug development. This compound is a derivative of Belinostat, a well-known histone deacetylase (HDAC) inhibitor, which has been extensively studied for its potential in treating various types of cancers. The addition of the "-d5" suffix indicates that this compound contains five deuterium atoms, a modification that can influence its pharmacokinetic properties and stability.

The primary mechanism of action of Belinostat-d5 involves the inhibition of HDAC enzymes, which are critical for the regulation of gene expression. By inhibiting HDACs, this compound leads to the hyperacetylation of histones, resulting in chromatin remodeling and the reactivation of tumor suppressor genes. This mechanism makes it a promising candidate for targeting cancers with aberrant epigenetic regulation.

Recent studies have highlighted the potential benefits of deuterium incorporation in drug development. The substitution of hydrogen atoms with deuterium can enhance the metabolic stability of a compound, potentially leading to improved bioavailability and reduced toxicity. In the case of Belinostat-d5, this modification may offer advantages over its undeuterated counterpart, particularly in terms of prolonged half-life and reduced clearance rates.

Clinical trials investigating the efficacy and safety of Belinostat-d5 are currently underway. Early results suggest that this compound demonstrates potent antitumor activity in preclinical models, particularly in cancers resistant to conventional chemotherapy. Additionally, studies have shown that Belinostat-d5 may synergize with other anticancer agents, enhancing their therapeutic effects while minimizing adverse effects.

The development of Belinostat-d5 represents a significant advancement in epigenetic therapy. By leveraging the unique properties of deuterium-modified compounds, researchers aim to overcome some of the limitations associated with traditional HDAC inhibitors. This includes issues such as rapid metabolism and limited tissue penetration, which have hindered the clinical utility of some HDAC inhibitors in the past.

In conclusion, Belinostat-d5 (CAS 2130852-65-0) is a cutting-edge compound with immense potential in cancer treatment. Its ability to inhibit HDACs combined with the benefits of deuterium incorporation positions it as a promising candidate for future therapeutic applications. As research continues to unfold, it is anticipated that this compound will play a pivotal role in advancing personalized medicine and improving patient outcomes.